Cas no 282523-17-5 (2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole)

• Product Name: 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole
• CAS No: 282523-17-5
• MF: C₂₁H₁₆ClN₃O₃
• MW: 394
• CID: 4643721
• Update Time: 2025-10-30

2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)-1-[(4-METHYLBENZYL)OXY]-6-NITRO-1H-1,3-BENZIMIDAZOLE
• 2-(4-chlorophenyl)-1-[(4-methylphenyl)methoxy]-6-nitrobenzimidazole
• 1H-Benzimidazole, 2-(4-chlorophenyl)-1-[(4-methylphenyl)methoxy]-6-nitro-
• 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole

• Inchi： InChI=1S/C21H16ClN3O3/c1-14-2-4-15(5-3-14)13-28-24-20-12-18(25(26)27)10-11-19(20)23-21(24)16-6-8-17(22)9-7-16/h2-12H,13H2,1H3
• InChI Key： BCBYVCHAFOHBKM-UHFFFAOYSA-N
• SMILES： Cc1ccc(cc1)COn2c3cc(ccc3nc2c4ccc(cc4)Cl)[N+](=O)[O-]

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 585.9±60.0 °C at 760 mmHg
• Flash Point: 308.1±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole

Comprehensive Overview of 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole (CAS No. 282523-17-5)

2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole (CAS No. 282523-17-5) is a specialized benzimidazole derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. The presence of both nitro and chlorophenyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzimidazole-based compounds has surged, driven by their widespread use in medicinal chemistry. Researchers are particularly interested in 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole due to its potential as a building block for anticancer agents and antimicrobial drugs. Its nitro group enhances reactivity, enabling further functionalization, while the chlorophenyl moiety contributes to its stability and bioavailability.

The synthesis of 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole involves multi-step organic reactions, including condensation and nitration processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound is often discussed in the context of green chemistry, as researchers seek eco-friendly synthesis routes to minimize environmental impact.

One of the most frequently asked questions about CAS No. 282523-17-5 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like DMSO and ethanol, making it suitable for laboratory-scale experiments. Its stability at room temperature further enhances its practicality for long-term storage and transportation.

Another hot topic surrounding 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole is its potential role in drug discovery. With the rise of AI-driven molecular design, computational chemists are exploring its interactions with biological targets. The compound's benzimidazole core is known to bind effectively to enzymes and receptors, making it a promising candidate for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 282523-17-5 is valued for its scalability. Manufacturers are optimizing production protocols to meet the growing demand from academic and commercial sectors. Quality control measures, including GC-MS analysis and X-ray crystallography, ensure consistency across batches, which is critical for reproducible research outcomes.

In summary, 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole represents a fascinating area of study in modern chemistry. Its unique properties and broad applicability make it a subject of ongoing research, particularly in the fields of pharmaceuticals and material science. As scientific advancements continue, this compound is likely to play an increasingly important role in innovative solutions for global challenges.